HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE
Overview
Description
Hydrazine, beta-methylphenethyl-, phosphate, commonly known as BMPEP, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in several neurological disorders. In
Mechanism of Action
BMPEP is a selective antagonist of HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE, which is a G-protein-coupled receptor that is widely expressed in the central nervous system. HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE activation has been implicated in several neurological disorders, and its blockade by BMPEP has been shown to modulate synaptic transmission and plasticity, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
BMPEP has been shown to modulate synaptic transmission and plasticity in several brain regions, including the prefrontal cortex, hippocampus, and amygdala. It has also been shown to reduce anxiety-like behavior and improve cognitive function in animal models of Fragile X syndrome and schizophrenia.
Advantages and Limitations for Lab Experiments
BMPEP is a useful tool for investigating the role of HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE in various neurological disorders, and its selective blockade by BMPEP allows for specific modulation of HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE signaling. However, its limitations include potential off-target effects and the need for further optimization of its pharmacokinetic properties for potential therapeutic applications.
Future Directions
For BMPEP research include the development of more selective HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE antagonists with improved pharmacokinetic properties, the investigation of its potential therapeutic applications in other neurological disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, the development of more precise methods for targeting HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE signaling could lead to the development of more effective treatments for these disorders.
Synthesis Methods
BMPEP can be synthesized through a multi-step process involving the reaction of 1-(2-bromoethyl)-4-methylbenzene with hydrazine hydrate, followed by the reaction of the resulting intermediate with phosphorus oxychloride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
BMPEP has been widely used in scientific research to investigate the role of HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE in various neurological disorders, including Fragile X syndrome, addiction, anxiety, depression, and schizophrenia. It has also been studied for its potential therapeutic applications in these disorders.
properties
CAS RN |
16602-80-5 |
|---|---|
Product Name |
HYDRAZINE, beta-METHYLPHENETHYL-, PHOSPHATE |
Molecular Formula |
C9H17N2O4P |
Molecular Weight |
248.22 g/mol |
IUPAC Name |
dihydrogen phosphate;(2-phenylpropylamino)azanium |
InChI |
InChI=1S/C9H14N2.H3O4P/c1-8(7-11-10)9-5-3-2-4-6-9;1-5(2,3)4/h2-6,8,11H,7,10H2,1H3;(H3,1,2,3,4) |
InChI Key |
VBSNCGGTWIVZNM-UHFFFAOYSA-N |
SMILES |
CC(CN[NH3+])C1=CC=CC=C1.OP(=O)(O)[O-] |
Canonical SMILES |
CC(CN[NH3+])C1=CC=CC=C1.OP(=O)(O)[O-] |
synonyms |
USAF LA-22 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
